Ethyl 2-aminothiophene-3-acetate

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: ethyl 2-(2-aminothiophen-3-yl)acetate
• InChI: InChI=1S/C8H11NO2S/c1-2-11-7(10)5-6-3-4-12-8(6)9/h3-4H,2,5,9H2,1H3
• InChI Key: AQOVRCJSALQIMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(SC=C1)N

Description

Ethyl 2-aminothiophene-3-acetate is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-nitrothiophene-3-acetate (4 g, 18.6 mmol) was dissolved in aqueous dioxan (40 ml, 4:1 dioxan/water) and treated with reduced iron powder (3.5 g, 62.7 mmol) and iron sulfate heptahydrate (400 mg, 1.44 mmol). The reaction mixture was heated at reflux for 2 hours then filtered through celite filter-aid and washed through with diethyl ether. The organic phase was washed with saturated aqueous sodium hydrogen carbonate and saturated aqueous sodium chloride. The organic phase was dried over magnesium sulfate and evaporated to a red/black liquid and then chromatographed on silica gel using hexane/ethyl acetate (3:1) as eluent to give 3.1 g of ethyl 2-aminothiophene-3-acetate. MS(ES): m/e 186 [M+H].